Cas no 1961441-63-3 (1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1961441-63-3
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5761596
• PubChem ID: 107430874
• Update Time: 2025-05-27

1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1301006
• 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid
• 1961441-63-3

• Inchi： 1S/C13H20N2O2/c1-3-10-12(13(16)17)11(4-2)15(14-10)9-7-5-6-8-9/h9H,3-8H2,1-2H3,(H,16,17)
• InChI Key： AWRSGQHLHBXYHR-UHFFFAOYSA-N
• SMILES： OC(C1C(CC)=NN(C=1CC)C1CCCC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1961441-63-3)

1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1961441-63-3) is a specialized organic compound belonging to the pyrazole carboxylic acid family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a cyclopentyl group and diethyl substitutions, contributes to its distinct chemical properties and reactivity.

The growing interest in pyrazole derivatives stems from their versatility in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are actively exploring the structure-activity relationship (SAR) of compounds like 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid to optimize their biological efficacy. Recent studies highlight its potential as a building block for more complex molecules, making it a valuable asset in medicinal chemistry.

In the context of green chemistry, this compound has been investigated for its role in sustainable synthesis methods. With increasing demand for eco-friendly chemical processes, researchers are evaluating its compatibility with catalytic systems and biodegradable solvents. The carboxylic acid functional group in its structure allows for further derivatization, enabling the creation of novel bioactive molecules with reduced environmental impact.

From an industrial perspective, 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid is being studied for its potential in advanced material synthesis. Its incorporation into polymeric matrices and coordination complexes has shown promise in enhancing material properties such as thermal stability and mechanical strength. These applications align with current trends in smart materials and nanotechnology, addressing key challenges in sectors like electronics and coatings.

The compound's synthetic accessibility and structural modularity make it a subject of interest in high-throughput screening platforms. As the pharmaceutical industry shifts toward fragment-based drug design, 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid serves as a versatile scaffold for generating lead compounds. Its compatibility with modern click chemistry techniques further expands its utility in combinatorial chemistry workflows.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying its purity and understanding its molecular interactions, particularly when used in drug formulation studies. Recent advancements in computational chemistry have also enabled more efficient prediction of its physicochemical properties and binding affinities.

In the realm of chemical biology, researchers are examining the compound's potential as a probe molecule for studying enzyme mechanisms. Its pyrazole core resembles certain biological motifs, making it valuable for target identification and pathway analysis. This aligns with current interests in precision medicine and personalized therapeutics, where understanding molecular interactions at atomic resolution is paramount.

The commercial availability of 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid (CAS No. 1961441-63-3) has expanded in recent years, with suppliers offering various custom synthesis options. This accessibility supports its growing adoption in both academic and industrial laboratories. Quality control measures, including HPLC purity analysis and residual solvent testing, ensure its suitability for diverse research applications.

Future research directions for this compound may explore its potential in bioconjugation strategies and drug delivery systems. The integration of its carboxylic acid group with nanocarrier technologies could open new avenues in targeted therapy development. Additionally, its role in metal-organic frameworks (MOFs) creation is being investigated for applications in gas storage and separation technologies.

For researchers working with 1-cyclopentyl-3,5-diethyl-1H-pyrazole-4-carboxylic acid, proper handling protocols and storage conditions are essential to maintain its stability. Standard practices include protection from moisture and oxygen, with recommendations for storage under inert atmosphere when long-term preservation is required. These considerations are particularly important for maintaining the compound's reactivity in multi-step syntheses.